Cas no 2009016-89-9 (tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate)
tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate Chemical and Physical Properties
Names and Identifiers
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- EN300-797786
- 2009016-89-9
- tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate
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- Inchi: 1S/C13H19NO4/c1-5-10(15)11-7-6-9(17-11)8-14-12(16)18-13(2,3)4/h1,9,11H,6-8H2,2-4H3,(H,14,16)
- InChI Key: YTNAVVFQUFHJLT-UHFFFAOYSA-N
- SMILES: O1C(C(C#C)=O)CCC1CNC(=O)OC(C)(C)C
Computed Properties
- Exact Mass: 253.13140809g/mol
- Monoisotopic Mass: 253.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 374
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 64.6Ų
tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-797786-1.0g |
tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate |
2009016-89-9 | 95% | 1.0g |
$1200.0 | 2024-05-22 | |
| Enamine | EN300-797786-0.05g |
tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate |
2009016-89-9 | 95% | 0.05g |
$1008.0 | 2024-05-22 | |
| Enamine | EN300-797786-0.1g |
tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate |
2009016-89-9 | 95% | 0.1g |
$1056.0 | 2024-05-22 | |
| Enamine | EN300-797786-0.25g |
tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate |
2009016-89-9 | 95% | 0.25g |
$1104.0 | 2024-05-22 | |
| Enamine | EN300-797786-0.5g |
tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate |
2009016-89-9 | 95% | 0.5g |
$1152.0 | 2024-05-22 | |
| Enamine | EN300-797786-2.5g |
tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate |
2009016-89-9 | 95% | 2.5g |
$2351.0 | 2024-05-22 | |
| Enamine | EN300-797786-5.0g |
tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate |
2009016-89-9 | 95% | 5.0g |
$3479.0 | 2024-05-22 | |
| Enamine | EN300-797786-10.0g |
tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate |
2009016-89-9 | 95% | 10.0g |
$5159.0 | 2024-05-22 |
tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate Related Literature
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
Additional information on tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate
tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate: A Comprehensive Overview
The compound tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate, identified by the CAS number 2009016-89-9, is a fascinating molecule with a complex structure and diverse applications. This compound belongs to the class of carbamates, which are widely used in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of this compound is characterized by a tert-butyl group, an oxolane ring, and a propargyl chain, making it a unique candidate for advanced chemical synthesis and applications.
Recent studies have highlighted the potential of tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yl]methyl}carbamate in drug delivery systems. The oxolane ring, also known as a tetrahydrofuran ring, is known for its stability and ability to form inclusion complexes. This property makes it an ideal component for encapsulating drugs, thereby improving their bioavailability and reducing side effects. Researchers have demonstrated that this compound can serve as a versatile platform for developing targeted drug delivery systems, particularly in the treatment of chronic diseases such as cancer and neurodegenerative disorders.
In addition to its pharmaceutical applications, tert-butyl N-{[5-(prop-2-ynoyl)oxolan-2-yllmethyl}carbamate has shown promise in materials science. The propargyl group in its structure is highly reactive and can undergo click chemistry reactions, which are widely used in polymer synthesis. By incorporating this compound into polymer networks, scientists have developed novel materials with enhanced mechanical properties and biodegradability. These materials are being explored for use in biocompatible implants and sustainable packaging solutions.
The synthesis of tert-butyl N-{[5-(propargyloxolan-methyl}carbamate involves a multi-step process that combines organic synthesis techniques with modern catalytic methods. Recent advancements in catalysis have enabled the efficient production of this compound with high purity and yield. The use of transition metal catalysts has significantly improved the reaction efficiency, making it feasible for large-scale production.
From an environmental perspective, the development of eco-friendly synthetic routes for CAS 200901689 is a growing area of research. Scientists are exploring the use of renewable feedstocks and green chemistry principles to minimize the environmental impact of its production. These efforts align with global sustainability goals and highlight the importance of responsible chemical manufacturing.
In conclusion, tert-butyl N-{[5-(propargyloxolan-methyl}carbamate, with its unique structure and versatile properties, continues to be a subject of intense research across multiple disciplines. Its applications span from drug delivery systems to advanced materials science, making it a valuable compound in modern chemistry. As research progresses, we can expect even more innovative uses for this compound in addressing global challenges in health and sustainability.
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